Cas no 184431-56-9 (Poly[1,3-phenylene-1,2-ethenediyl[2,5-bis(octyloxy)-1,4-phenylene]-1,2-ethenediyl])

• Product Name: Poly[1,3-phenylene-1,2-ethenediyl[2,5-bis(octyloxy)-1,4-phenylene]-1,2-ethenediyl]
• CAS No: 184431-56-9
• MF: (C₃₂H₄₄O₂)
• CID: 114316
• Update Time: 2026-05-14

Poly[1,3-phenylene-1,2-ethenediyl[2,5-bis(octyloxy)-1,4-phenylene]-1,2-ethenediyl] Chemical and Physical Properties

Names and Identifiers

• Poly[1,3-phenylene-1,2-ethenediyl[2,5-bis(octyloxy)-1,4-phenylene]-1,2-ethenediyl]
• POLY((M-PHENYLENEVINYLENE)-CO-(2 5-DIOC&
• Poly[(M-phenylenevinylene)-co-(2,5-dioctoxy-p-phenylenevinylene)] light-eMitting polyMer, predoMinantly trans

• MDL： MFCD03458126
• SMILES： C1([*])C=CC=C(/C=C/C2C=C(OCCCCCCCC)C(/C=C/[*])=CC=2OCCCCCCCC)C=1 |$;*;;;;;;;;;;;;;;;;;;;;;;*;;;;;;;;;;;;$|

Experimental Properties

• Color/Form: Yellow powder
• Solubility: chloroform: 2 wt. %, soluble
• Solubility: Not determined

Poly[1,3-phenylene-1,2-ethenediyl[2,5-bis(octyloxy)-1,4-phenylene]-1,2-ethenediyl] Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Poly[1,3-phenylene-1,2-ethenediyl[2,5-bis(octyloxy)-1,4-phenylene]-1,2-ethenediyl]

Poly[1,3-phenylene-1,2-ethenediyl[2,5-bis(octyloxy)-1,4-phenylene]-1,2-ethenediyl] (CAS 184431-56-9): A High-Performance Conjugated Polymer for Advanced Applications

Poly[1,3-phenylene-1,2-ethenediyl[2,5-bis(octyloxy)-1,4-phenylene]-1,2-ethenediyl] (CAS 184431-56-9) is a conjugated polymer with a unique molecular structure that combines phenylene and ethenediyl units, functionalized with octyloxy side chains. This polymer belongs to the class of organic semiconductors, which have garnered significant attention in recent years due to their potential in flexible electronics, optoelectronic devices, and energy storage solutions. Its tunable electronic properties and solution-processability make it a promising candidate for next-generation technologies.

The chemical structure of this polymer features alternating aromatic rings and double bonds, which facilitate π-electron delocalization—a key characteristic for charge transport in organic materials. The incorporation of octyloxy groups enhances solubility in common organic solvents, enabling thin-film fabrication via techniques like spin-coating or inkjet printing. Researchers are particularly interested in its bandgap engineering capabilities, which allow for customization of its optical absorption and emission properties for specific applications.

In the context of sustainable technology, this polymer aligns with the growing demand for eco-friendly materials in electronics. Unlike traditional silicon-based semiconductors, organic polymers like this one offer low-temperature processing and reduced environmental impact. Recent studies highlight its potential in organic photovoltaics (OPVs), where its light-harvesting efficiency and charge mobility contribute to improved solar cell performance. Additionally, its compatibility with flexible substrates opens doors for wearable electronics and foldable displays—topics frequently searched by tech enthusiasts.

Another area of interest is its role in organic light-emitting diodes (OLEDs). The polymer’s luminescent properties can be fine-tuned to emit specific colors, making it valuable for high-resolution displays and lighting applications. Industry experts often search for "high-efficiency OLED materials" or "solution-processable emitters," and this polymer fits those criteria. Its thermal stability and film-forming ability further enhance its practicality for large-scale production.

Beyond optoelectronics, Poly[1,3-phenylene-1,2-ethenediyl[2,5-bis(octyloxy)-1,4-phenylene]-1,2-ethenediyl] is being explored for sensor technologies. Its conductive response to environmental stimuli, such as gas molecules or pH changes, makes it suitable for chemical sensors and biosensors. This aligns with trending searches like "smart materials for IoT" and "polymers in healthcare diagnostics." Researchers are also investigating its use in energy storage devices, such as supercapacitors, where its redox-active nature could improve charge storage capacity.

In summary, CAS 184431-56-9 represents a versatile conjugated polymer with broad applicability in cutting-edge fields. Its combination of structural design, processability, and functional performance positions it as a material of choice for innovators in electronics, energy, and sensing. As the demand for advanced organic materials grows, this polymer is poised to play a pivotal role in shaping future technologies.